Cas no 62642-79-9 (1-ethenyl-1,2-dihydro-3H-Indazol-3-one)

1-ethenyl-1,2-dihydro-3H-Indazol-3-one structure
62642-79-9 structure
Product Name:1-ethenyl-1,2-dihydro-3H-Indazol-3-one
CAS No:62642-79-9
MF:C9H8N2O
MW:160.17262172699
CID:436754
PubChem ID:5160778
Update Time:2025-04-19

1-ethenyl-1,2-dihydro-3H-Indazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-ethenyl-1,2-dihydro-3H-Indazol-3-one
    • 1-ethenyl-2H-indazol-3-one
    • 3H-Indazol-3-one, 1-ethenyl-1,2-dihydro-
    • DTXSID90409028
    • 62642-79-9
    • SCHEMBL20917275
    • Inchi: 1S/C9H8N2O/c1-2-11-8-6-4-3-5-7(8)9(12)10-11/h2-6H,1H2,(H,10,12)
    • InChI Key: HQJLGLQWLFSJPL-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N(C=C)N1

Computed Properties

  • Exact Mass: 160.06374
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34

1-ethenyl-1,2-dihydro-3H-Indazol-3-one Related Literature

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